Cas no 51069-11-5 (4-Phenylquinuclidine)

4-Phenylquinuclidine is a bicyclic organic compound featuring a quinuclidine core substituted with a phenyl group at the 4-position. This structure imparts rigidity and steric constraints, making it a valuable intermediate in medicinal chemistry and ligand design. The quinuclidine scaffold is known for its basicity and conformational stability, while the phenyl group enhances lipophilicity and potential π-π interactions. These properties make 4-phenylquinuclidine useful in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents and chiral catalysts. Its well-defined stereochemistry and modular functionalization options further contribute to its utility in asymmetric synthesis and drug discovery applications.
4-Phenylquinuclidine structure
4-Phenylquinuclidine structure
Product name:4-Phenylquinuclidine
CAS No:51069-11-5
MF:C13H17N
MW:187.280783414841
MDL:MFCD00797340
CID:89621
PubChem ID:142810

4-Phenylquinuclidine Chemical and Physical Properties

Names and Identifiers

    • 4-Phenylquinuclidine
    • 4-Phenyl-1-azabicyclo[2.2.2]octane
    • 4-Phenyl-chinuclidin
    • 1-Azabicyclo[2.2.2]octane, 4-phenyl-
    • 1-Azabicyclo(2.2.2)octane, 4-phenyl-
    • CSKNWIPXDBBWRW-UHFFFAOYSA-N
    • 4-Phenylquinuclidine #
    • FCH1116685
    • 4-phenyl-1-azabicyclo[2.2.2]-octane
    • 4-phenyl-1-azabicyclo-[2.2.2]octane
    • 4-Phenyl-1-aza-bicyclo[2.2.2]octane
    • 1-Azabicyclo[2.2.2]octane,4-phenyl-
    • DTXSID10199070
    • CS-0323022
    • FT-0619414
    • AKOS005207059
    • A923945
    • 51069-11-5
    • SCHEMBL348028
    • AS-44349
    • NS00022263
    • MDL: MFCD00797340
    • Inchi: 1S/C13H17N/c1-2-4-12(5-3-1)13-6-9-14(10-7-13)11-8-13/h1-5H,6-11H2
    • InChI Key: CSKNWIPXDBBWRW-UHFFFAOYSA-N
    • SMILES: N12C([H])([H])C([H])([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]

Computed Properties

  • Exact Mass: 187.13600
  • Monoisotopic Mass: 187.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.5
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Color/Form: powder
  • Density: 1.07
  • Melting Point: 123-124°C
  • Boiling Point: 276.1°Cat760mmHg
  • Flash Point: 110.4°C
  • Refractive Index: 1.59
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 3.24000
  • LogP: 2.36180
  • Solubility: Insoluble

4-Phenylquinuclidine Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:(BD434157)

4-Phenylquinuclidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenylquinuclidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A149550-1g
4-Phenylquinuclidine
51069-11-5 95%
1g
$328.0 2024-07-18
eNovation Chemicals LLC
D582899-250mg
4-PHENYLQUINUCLIDINE
51069-11-5 95%
250mg
$440 2024-05-24
Aaron
AR0034U0-250mg
4-Phenylquinuclidine
51069-11-5 98%
250mg
$168.00 2025-01-21
eNovation Chemicals LLC
D582899-250mg
4-PHENYLQUINUCLIDINE
51069-11-5 95%
250mg
$440 2025-02-26
SHENG KE LU SI SHENG WU JI SHU
sc-277639-250 mg
4-Phenylquinuclidine,
51069-11-5
250MG
¥1,091.00 2023-07-11
Chemenu
CM396883-1g
4-PHENYLQUINUCLIDINE
51069-11-5 95%+
1g
$358 2022-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD02440-1g
4-phenyl-1-azabicyclo[2.2.2]octane
51069-11-5 95
1g
$1200 2021-06-25
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD02440-5g
4-phenyl-1-azabicyclo[2.2.2]octane
51069-11-5 95%
5g
$1266 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-277639-250mg
4-Phenylquinuclidine,
51069-11-5
250mg
¥1091.00 2023-09-05
Crysdot LLC
CD11113681-5g
4-Phenylquinuclidine
51069-11-5 95+%
5g
$690 2024-07-17

Additional information on 4-Phenylquinuclidine

4-Phenylquinuclidine (CAS No. 51069-11-5): An Overview of a Versatile Chemical Compound

4-Phenylquinuclidine (CAS No. 51069-11-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a quinuclidine ring substituted with a phenyl group. The combination of these functional groups endows 4-Phenylquinuclidine with a range of interesting properties that make it a valuable building block in various applications.

The molecular formula of 4-Phenylquinuclidine is C13H17N, and its molecular weight is approximately 195.28 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the alkylation of quinuclidine with phenylmagnesium bromide. This synthetic route has been optimized over the years to achieve high yields and purity, making 4-Phenylquinuclidine readily available for research and industrial applications.

In the realm of pharmaceutical research, 4-Phenylquinuclidine has shown promise as a lead compound for the development of novel drugs. Its structural similarity to known bioactive molecules has led to its exploration in various therapeutic areas, including neurology and oncology. Recent studies have highlighted its potential as a modulator of neurotransmitter receptors, particularly in the central nervous system (CNS). For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Phenylquinuclidine exhibit potent binding affinity to nicotinic acetylcholine receptors (nAChRs), which are implicated in several neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 4-Phenylquinuclidine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Studies have shown that 4-Phenylquinuclidine-based materials exhibit excellent charge transport properties and stability, which are crucial for the performance of these devices. A notable example is the use of 4-Phenylquinuclidine-derived polymers in OLEDs, where they have been shown to enhance device efficiency and longevity.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 4-Phenylquinuclidine has been limited but is growing. Preliminary studies suggest that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 4-Phenylquinuclidine (CAS No. 51069-11-5) is a versatile chemical compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.

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(CAS:51069-11-5)4-Phenylquinuclidine
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